Cas no 1804665-45-9 (2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1804665-45-9
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4865457
• Update Time: 2025-06-12

2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-5-1-4(2-12)7(8(10)11)14-6(5)3-13/h1,8H,3,13H2
• InChI Key： TVTYNBFYTNSFMW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine (CAS: 1804665-45-9)

The compound 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine (CAS: 1804665-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including an aminomethyl group, chloro and cyano substituents, and a difluoromethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Researchers have reported efficient synthetic routes to produce 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine with high yields and purity. These methods often involve multi-step reactions, including halogenation, cyanation, and amination, which have been optimized to improve scalability and cost-effectiveness. The compound's structural versatility makes it a valuable building block for further chemical modifications.

In terms of biological activity, preliminary studies have indicated that 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine exhibits inhibitory effects on certain enzymes and receptors. For instance, it has been investigated as a potential modulator of GABA receptors, which are critical targets for neurological disorders such as epilepsy and anxiety. Additionally, its difluoromethyl group has been linked to enhanced metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

Recent publications have also explored the compound's potential in agrochemical applications. Its pyridine core and functional groups have been shown to interact with pest-specific enzymes, leading to the development of new insecticides and herbicides. Field trials have demonstrated efficacy against a range of agricultural pests, with minimal environmental impact. These findings highlight the dual utility of 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine in both human health and agriculture.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action at the molecular level and to optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical and commercial applications. The compound's unique chemical profile positions it as a promising candidate for future drug discovery and development programs.

In conclusion, 2-(Aminomethyl)-3-chloro-5-cyano-6-(difluoromethyl)pyridine (CAS: 1804665-45-9) represents a versatile and valuable compound in the chemical biology and pharmaceutical landscape. Its synthetic accessibility, biological activity, and potential for diverse applications underscore its importance in ongoing research. Future studies will likely focus on expanding its therapeutic and agrochemical uses, paving the way for innovative solutions to global health and agricultural challenges.